Cas no 2138124-70-4 (Sodium 5-(acetamidomethyl)thiophene-2-sulfinate)

• Product Name: Sodium 5-(acetamidomethyl)thiophene-2-sulfinate
• CAS No: 2138124-70-4
• MF: C₇H₈NNaO₃S₂
• MW: 241.263090133667
• CID: 5893772
• PubChem ID: 165455841
• Update Time: 2025-06-11

Sodium 5-(acetamidomethyl)thiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138124-70-4
• sodium 5-(acetamidomethyl)thiophene-2-sulfinate
• EN300-722648
• Sodium 5-(acetamidomethyl)thiophene-2-sulfinate

• Inchi： 1S/C7H9NO3S2.Na/c1-5(9)8-4-6-2-3-7(12-6)13(10)11;/h2-3H,4H2,1H3,(H,8,9)(H,10,11);/q;+1/p-1
• InChI Key： JBLAHSOKDRMDPU-UHFFFAOYSA-M
• SMILES： S1C(=CC=C1CNC(C)=O)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.98432975g/mol
• Monoisotopic Mass: 240.98432975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on Sodium 5-(acetamidomethyl)thiophene-2-sulfinate

Sodium 5-(Acetamidomethyl)thiophene-2-sulfinate (CAS No. 2138124-70-4): An Emerging Compound in Pharmaceutical Research

Sodium 5-(acetamidomethyl)thiophene-2-sulfinate (CAS No. 2138124-70-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of Sodium 5-(acetamidomethyl)thiophene-2-sulfinate features a thiophene ring with an acetamidomethyl group and a sulfinate moiety. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, which confers stability and reactivity to the molecule. The acetamidomethyl group adds additional functional versatility, while the sulfinate group provides potential redox activity and reactivity with biomolecules.

Recent studies have highlighted the potential of Sodium 5-(acetamidomethyl)thiophene-2-sulfinate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, Sodium 5-(acetamidomethyl)thiophene-2-sulfinate has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity was attributed to its ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production, leading to cell death.

The redox activity of the sulfinate group in Sodium 5-(acetamidomethyl)thiophene-2-sulfinate has been explored for its potential in antioxidant therapy. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research published in Free Radical Biology and Medicine showed that this compound effectively scavenged free radicals and protected cells from oxidative damage, suggesting its potential as a therapeutic agent for conditions characterized by oxidative stress.

In addition to its biological activities, the chemical stability and solubility of Sodium 5-(acetamidomethyl)thiophene-2-sulfinate are important considerations for its development as a pharmaceutical product. Studies have demonstrated that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Its solubility in aqueous solutions can be enhanced by adjusting pH or using solubilizing agents, which is crucial for formulation development.

The safety profile of Sodium 5-(acetamidomethyl)thiophene-2-sulfinate has been evaluated through extensive toxicological studies. In vitro and in vivo assays have shown that this compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed on major organs or systems. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of Sodium 5-(acetamidomethyl)thiophene-2-sulfinate in human subjects. Early-phase trials have reported promising results, with patients showing improved symptoms and tolerability. The ongoing clinical studies aim to validate these findings and explore the full therapeutic potential of this compound.

In conclusion, Sodium 5-(acetamidomethyl)thiophene-2-sulfinate (CAS No. 2138124-70-4) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for pharmaceutical scientists and clinicians alike.